2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide
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Description
2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H23N5O2S2 and its molecular weight is 441.57. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
Research on compounds structurally related to 2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide focuses on their synthesis and the exploration of their chemical reactivity. For example, the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, including thiazolopyrimidines, has been reported to show potential anti-inflammatory and analgesic activities. These compounds are synthesized through reactions involving various intermediates, illustrating the chemical versatility of thiazolopyrimidinyl structures similar to the compound (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).
Biological Activities
Compounds with a thiazolopyrimidinyl moiety, akin to the structure of the compound of interest, have been explored for various biological activities. For instance, derivatives of thiazolopyrimidines have been synthesized and evaluated for their potential antimicrobial activities, suggesting the utility of these compounds in developing new antimicrobial agents (J. Micky, N. Saleh, S. M. Mohamed, S. Mohamed, & M. Salem, 2006). Additionally, thiazolopyrimidine derivatives have shown promise in antimalarial research, with some compounds demonstrating significant activity against malaria parasites, highlighting their potential in antimalarial drug development (Hégira Ramírez, J. Rodrigues, M. Mijares, J. D. de Sanctis, & J. Charris, 2020).
Antitumor Potential
The exploration of thiazolopyrimidine derivatives in cancer research has identified compounds with potential antileukemic activity. These findings indicate the potential of thiazolopyrimidine-based compounds in the development of new anticancer therapies, emphasizing the importance of further research in this area (Demetrio Raffa, Giuseppe Daidone, Benedetta Maggio, Stella Cascioferro, Fabiana Plescia, & Domenico Schillaci, 2004).
Antihypertensive Properties
The synthesis and evaluation of tetrahydropyrimidine-2-thione and related compounds have revealed their potential as antihypertensive agents. This suggests that thiazolopyrimidine and related structures may hold therapeutic value in managing hypertension, underscoring the need for further pharmacological studies in this direction (M. Ismail, Nehad A. El-Sayed, Heba S Rateb, Mohey Ellithey, & Y. Ammar, 2006).
Properties
IUPAC Name |
2-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O2S2/c27-17(22-10-16-6-3-9-28-16)12-29-20-18-19(23-13-24-20)25-21(30-18)26-8-7-14-4-1-2-5-15(14)11-26/h1-2,4-5,13,16H,3,6-12H2,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHQIHPBFVDGEKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)CSC2=NC=NC3=C2SC(=N3)N4CCC5=CC=CC=C5C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.